Cas no 2711075-56-6 (1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2)

• Product Name: 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2
• CAS No: 2711075-56-6
• MF: C₁₁H₁₉BN₂O₂
• MW: 224.10408616066
• CID: 6823778
• PubChem ID: 172404921
• Update Time: 2025-02-24

1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2 Chemical and Physical Properties

Names and Identifiers

• CS-20669
• 2711075-56-6
• 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2

• Inchi： 1S/C11H19BN2O2/c1-6-14-8-13-7-9(14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3/i7D,8D
• InChI Key： BPWNRCLVEGRBSB-QTQOOCSTSA-N
• SMILES： O1B(C2=C([2H])N=C([2H])N2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 224.1665115Da
• Monoisotopic Mass: 224.1665115Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų